![molecular formula C7H12 B7800759 Cycloheptene CAS No. 45509-99-7](/img/structure/B7800759.png)
Cycloheptene
Overview
Description
Synthesis Analysis
Cycloheptene is typically synthesized in a laboratory setting through the ring-opening of this compound oxide with a base, or the dehydration of cycloheptanol . A critical aspect to note is the selectivity and control in the synthesis process, which allow for the production of this compound with minimal formation of side products .Molecular Structure Analysis
The structural design of this compound is simple yet elegant. The molecule comprises seven carbon atoms and twelve hydrogen atoms arranged in a ring, with a single double bond giving it the ‘ene’ suffix in its name, which denotes unsaturation . It is an unsaturated cyclic hydrocarbon that can exist in cis and trans isomers, although the cis-isomer is more common due to its lower energy state .Chemical Reactions Analysis
This compound serves many purposes in the realm of chemistry and industry. It is often used as a reagent in the synthesis of various organic compounds, including complex pharmaceuticals and polymers . Additionally, it is a building block in the creation of certain specialty chemicals, serving as a versatile component in the toolbox of synthetic chemistry .Physical And Chemical Properties Analysis
This compound has a molecular weight of 96.17 g/mol . At room temperature, it is a clear, colorless liquid . It has a boiling point of approximately 119°C (246°F) . This compound has a density of approximately 0.845 g/mL at 25°C . The substance is virtually insoluble in water, but it is highly soluble in common organic solvents, such as alcohol and ether .Scientific Research Applications
Photochemical Synthesis
Cycloheptene, specifically its trans-isomer, has been synthesized via a novel photochemical method in a flow reactor. This technique leverages Ag(I) complexation to drive the isomeric ratio toward the trans-isomer, overcoming the challenges of synthetic accessibility that previously limited broader applications of cycloheptenes. This advancement opens doors to its application in bioorthogonal chemistry and stereospecific transannulation chemistry (Pigga & Fox, 2019).
Catalytic Rearrangements
This compound-based heterocycles have been efficiently produced through Ni/NHC-catalyzed rearrangement of cyclopropylen-ynes. This method demonstrates a mild, selective approach to synthesize this compound derivatives, highlighting the versatility of this compound in synthetic chemistry (Zuo & Louie, 2005).
Ring-Closing Reactions
This compound skeletons have been selectively formed from allenynes via Rh(I)-catalyzed ring-closing reactions. This showcases this compound's utility in constructing complex molecular architectures under carefully chosen substrate and reaction conditions (Mukai et al., 2004).
Gold-Catalyzed Reactions
Gold(III)-catalyzed reactions involving this compound derivatives have led to surprising rearrangements and the formation of complex cycloaddition products. This emphasizes this compound's role in facilitating intricate transformations in catalyzed reactions (Qiu et al., 2018).
Energetic and Structural Analysis
Studies on the molecular structure and energetics of this compound derivatives, such as dibenzosuberane, have combined experimental techniques with computational calculations, offering insights into their thermodynamic properties and reactivity (Miranda et al., 2011).
Molecular Reactivity and Stability
Investigations into the molecular reactivity, stability, and intrinsic properties of this compound and its derivatives have employed quantum chemical calculations. This research provides a deep understanding of their structural reactivity and the effects of substituents, contributing to the broader knowledge of cycloalkanes and heterocyclic derivatives (Unimuke et al., 2022).
Mechanism of Action
The trans-cycloheptene isomerization mechanism is not a simple alkene-bond rotation, but rather an alternative lower energy pathway . Based on the experimentally observed second-order reaction kinetics for isomerization, two trans-cycloheptene molecules in the proposed pathway first form a diradical dimer .
Safety and Hazards
Cycloheptene is classified as highly flammable and could be harmful if swallowed or inhaled, causing irritation to the skin, eyes, and respiratory tract . Therefore, it is advised to use it in a well-ventilated environment and to avoid direct contact with the substance . Special protective measures should be in place while handling it, including the use of personal protective equipment such as safety glasses, gloves, and lab coats .
Future Directions
Cycloheptene plays a crucial role in the study of ring-opening metathesis polymerization (ROMP), a type of chain-growth polymerization . It has been instrumental in advancing our understanding of this important process . The future prospects of this compound are intriguing and it continues to be an important chemical compound in the field of organic compounds known as cycloalkenes .
properties
IUPAC Name |
cycloheptene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12/c1-2-4-6-7-5-3-1/h1-2H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXIJMRYMVAMXQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC=CCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12 | |
Record name | CYCLOHEPTENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3042 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26426-65-3 | |
Record name | Cycloheptene, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26426-65-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID4074560 | |
Record name | Cycloheptene | |
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Molecular Weight |
96.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Cycloheptene appears as a colorless oily liquid. Insoluble in water and less dense than water. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals., Colorless liquid; [CAMEO] Clear light yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | CYCLOHEPTENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3042 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Cycloheptene | |
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URL | https://haz-map.com/Agents/20497 | |
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Vapor Pressure |
19.7 [mmHg] | |
Record name | Cycloheptene | |
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CAS RN |
628-92-2, 45509-99-7 | |
Record name | CYCLOHEPTENE | |
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URL | https://cameochemicals.noaa.gov/chemical/3042 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Cycloheptene | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=628-92-2 | |
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Record name | Cycloheptene | |
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Record name | cis-Cycloheptene | |
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Record name | CYCLOHEPTENE | |
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Record name | Cycloheptene | |
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Record name | Cycloheptene | |
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Record name | CYCLOHEPTENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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